Imino(methyl)(4-methyl-4H-1,2,4-triazol-3-yl)-lambda6-sulfanone

Specification

• Molecular Formula: C4H8N4OS
• Molecular Weight: 160.20 g/mol
• IUPAC Name: imino-methyl-(4-methyl-1,2,4-triazol-3-yl)-oxo-λ6-sulfane
• Standard InChI: InChI=1S/C4H8N4OS/c1-8-3-6-7-4(8)10(2,5)9/h3,5H,1-2H3
• Standard InChI Key: AMKLMBHSBRYIDM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1S(=N)(=O)C

Introduction

Imino(methyl)(4-methyl-4H-1,2,4-triazol-3-yl)-lambda6-sulfanone is a chemical compound characterized by its molecular formula $C_4H_8N_4OS$ and a molecular weight of 160.20 g/mol. This compound features a triazole ring, which is known for its significance in various biological activities and applications in medicinal chemistry. The presence of the imino and sulfanone functional groups contributes to its unique chemical reactivity and potential biological properties.

Biological Activities and Applications

Compounds containing triazole rings have been extensively studied for their biological activities, including antifungal, antibacterial, and anticancer properties. Imino(methyl)(4-methyl-4H-1,2,4-triazol-3-yl)-lambda6-sulfanone is expected to exhibit similar activities due to the presence of the triazole structure. Preliminary studies suggest that derivatives of triazoles can inhibit specific enzymes or pathways in pathogenic organisms, making them valuable in drug development.

Comparison with Similar Compounds

Imino(methyl)(4-methyl-4H-1,2,4-triazol-3-yl)-lambda6-sulfanone shares structural similarities with several other compounds that feature triazole rings and sulfanone functionalities. A comparison with similar compounds highlights its uniqueness:

Compound Name	CAS Number	Molecular Formula	Unique Features
Ethyl(imino)(4-methyl-4H-1,2,4-triazol-3-yl)-lambda6-sulfanone	2060005-75-4	$C_5H_{10}N_4OS$	Contains an ethyl group instead of a methyl group
4-Methyl-4H-1,2,4-triazol-3-thiol	145942-99-0	$C_5H_8N_4S$	Contains a thiol group instead of sulfanone
3-Amino(5-methyl)-1,2,4-triazole	30490752-6	$C_5H_7N_5$	Lacks sulfonamide functionality but retains triazole

Future Research Directions

Interaction studies involving imino(methyl)(4-methyl-4H-1,2,4-triazol-3-yl)-lambda6-sulfanone are essential for understanding its mechanism of action. These studies typically focus on its potential biological activities and interactions with enzymes or receptors. Further research into its properties and interactions will likely unveil additional uses and enhance our understanding of its pharmacological potential.